Cas no 10013-09-9 (3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl-)

3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl- structure
10013-09-9 structure
Product Name:3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl-
CAS No:10013-09-9
MF:C12H14N2O2
MW:218.251762866974
CID:97628
PubChem ID:12247705
Update Time:2025-04-18

3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl-
    • 4-(hydroxymethyl)-1,5-dimethyl-2-phenylpyrazol-3-one
    • SCHEMBL2966930
    • DTXSID00482266
    • 10013-09-9
    • 4-(Hydroxymethyl)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
    • Inchi: 1S/C12H14N2O2/c1-9-11(8-15)12(16)14(13(9)2)10-6-4-3-5-7-10/h3-7,15H,8H2,1-2H3
    • InChI Key: TXBZBZWNYXZIDQ-UHFFFAOYSA-N
    • SMILES: O=C1C(CO)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.78
  • LogP: 0.97670
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